Cas no 2229197-74-2 (1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol
• CAS No: 2229197-74-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6381795
• PubChem ID: 165615515
• Update Time: 2025-10-28

1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol
• 2229197-74-2
• 1-[(1H-pyrazol-3-yl)methyl]cyclopropan-1-ol
• EN300-1812000

• Inchi： 1S/C7H10N2O/c10-7(2-3-7)5-6-1-4-8-9-6/h1,4,10H,2-3,5H2,(H,8,9)
• InChI Key： WNNUGGCNDJIMRJ-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=NN2)CC1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol

Recent Advances in the Study of 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol (CAS: 2229197-74-2)

The compound 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol (CAS: 2229197-74-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a pyrazole ring fused with a cyclopropanol moiety, presents unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of kinase inhibitors. The research team demonstrated that derivatives of 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol showed potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. The cyclopropanol group was found to be crucial for maintaining the compound's conformational rigidity, which enhanced its binding affinity to target proteins.

In the field of neuropharmacology, researchers have explored the compound's potential as a modulator of GABA receptors. A recent preclinical study revealed that certain analogs of 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol exhibited anxiolytic effects in animal models without the sedative side effects commonly associated with benzodiazepines. This finding suggests potential applications in the treatment of anxiety disorders and epilepsy.

The synthetic pathways for 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol have also seen significant optimization in recent years. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route with improved yield (85%) and reduced environmental impact compared to previous methods. The new protocol utilizes flow chemistry techniques, which allow for better control of reaction parameters and enhanced safety profile.

Pharmacokinetic studies of the compound and its derivatives have provided valuable insights into their drug-like properties. Research indicates that the presence of both the pyrazole and cyclopropanol moieties contributes to favorable metabolic stability and oral bioavailability. However, challenges remain in optimizing the blood-brain barrier penetration for CNS-targeted applications, which is currently an active area of investigation.

Looking forward, the versatility of 1-(1H-pyrazol-3-yl)methylcyclopropan-1-ol as a molecular scaffold continues to inspire new research directions. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology indications. The unique three-dimensional structure of the molecule offers opportunities for creating selective inhibitors of protein-protein interactions, which represent an emerging frontier in drug discovery.